4-((2-Ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)methyl)benzoic acid

• Molecular Formula: C18H19N3O2
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 4-[(2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)methyl]benzoic acid
• InChI: InChI=1S/C18H19N3O2/c1-4-16-15(10-13-5-7-14(8-6-13)18(22)23)17-19-11(2)9-12(3)21(17)20-16/h5-9H,4,10H2,1-3H3,(H,22,23)
• InChI Key: XFWVGGPWIDWSEX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=CC(=NC2=C1CC3=CC=C(C=C3)C(=O)O)C)C

Description

4-((2-Ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)methyl)benzoic acid is a useful research compound. Its molecular formula is C18H19N3O2 and its molecular weight is 309.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 500 ml, four-necked flask equipped with an overhead stirrer, a thermocouple and a condenser was charged with 4-((5-amino-3-ethyl-1H-pyrazol-4-yl)methyl)benzonitrile (26) (12.8 g, 56.5 mmol), pentane-2,4-dione (6.8 g, 67.9 mmol, 1.2 eq), 20 ml of HOAc and 40 ml of concentrated HCl. The mixture was stirred at 110° C. for 43 hours. It was cooled to room temperature and 300 ml of water was added. Slowly, the solution became a suspension. It was stirred at room temperature for 1 h. The precipitate was collected by vacuum filtration and the solid was washed with water. The solid was vacuum oven dried at 50° C. for 5 h.